Cas no 50638-08-9 (5-Bromo-3-methyl-benzofuran-2-carboxylic Acid)

• Product Name: 5-Bromo-3-methyl-benzofuran-2-carboxylic Acid
• CAS No: 50638-08-9
• MF: C₁₀H₇BrO₃
• MW: 255.064782381058
• MDL: MFCD03965820
• CID: 870567
• PubChem ID: 2388828
• Update Time: 2025-04-19

5-Bromo-3-methyl-benzofuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylbenzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 5-bromo-3-methyl-
• 5-bromo-3-methyl-1-benzofuran-2-carboxylic acid
• 5-BROMO-3-METHYL-BENZOFURAN-2-CARBOXYLIC ACID
• 5-Brom-3-methyl-benzofuran-2-carbonsaeure
• F2169-0499
• methyl 5-bromobenzofuran-2-carboxylic acid
• 5-bromo-3-methylbenzo[b]furan-2-carboxylic acid
• SBB076121
• STL217407
• NE12683
• SY045640
• ST45240896
• 3-Methyl-5-bromobenzofuran-2-carboxylic acid
• 5-Bromo-3-methyl-2-benzofurancarboxylic acid
• EN30
• AKOS005142979
• Z56889021
• MFCD03965820
• XXPAQRBXERJCQH-UHFFFAOYSA-N
• CS-0062562
• DTXSID20368412
• XH0514
• SCHEMBL3617512
• 5-bromo-3-methyl-1-benzofuran-2-carboxylic acid, AldrichCPR
• EN300-05039
• AS-44019
• 50638-08-9
• 5-Bromo-3-methyl-benzofuran-2-carboxylic Acid

• MDL： MFCD03965820
• Inchi： 1S/C10H7BrO3/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： XXPAQRBXERJCQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(=O)O)O2

Computed Properties

• Exact Mass: 253.95800
• Monoisotopic Mass: 253.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 50.44000
• LogP: 3.20190

5-Bromo-3-methyl-benzofuran-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)